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Introduction

Pyruvate Carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular
metabolism. It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate, a key
anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[1][2][3] This function is
essential for numerous biosynthetic pathways, including gluconeogenesis, lipogenesis, and the
synthesis of neurotransmitters.[1][2] Dysregulation of PC activity has been implicated in various
diseases, including metabolic disorders and cancer, making it an attractive target for
therapeutic intervention.[1] Pyruvate Carboxylase-IN-4 (PC-IN-4) is a potent and competitive
inhibitor of PC, offering a valuable tool for studying the enzyme's function and for potential drug
development.[4][5]

These application notes provide detailed protocols and guidelines for the in vitro use of
Pyruvate Carboxylase-IN-4, designed to assist researchers in accurately assessing its effects
on enzymatic activity and cellular functions.
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Inhibitor Profile: Pyruvate Carboxylase-IN-4

Property

Value

Reference

Mechanism of Action

Competitive Inhibitor of

Pyruvate Carboxylase

[4]1[5]

ICso 4.3 uM [4][5]
Storage Store at -20°C [5]
Shipping Shipped on blue ice [5]

General Properties of Small Molecule Inhibitors for In

Vitro Use

Parameter

Recommendation

Reference

Stock Solution Solvent

DMSO

[6]

Stock Solution Storage

-20°C or below, in aliquots to

avoid freeze-thaw cycles

[6]

Final DMSO Concentration in

Assay

< 0.5% (vehicle controls are

essential)

[7]

Working Concentration

Typically 1-10 times the ICso,
determined by dose-response

experiments

[8]

Signaling and Metabolic Pathways

Pyruvate Carboxylase is a central node in cellular metabolism, integrating glucose metabolism

with the TCA cycle and various biosynthetic pathways. Its inhibition can have profound effects

on cellular energy homeostasis and macromolecular synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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